Cas no 100366-74-3 (2-Iodo-6-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-6-(trifluoromethyl)pyridine
• CAS No: 100366-74-3
• MF: C₆H₃F₃IN
• MW: 272.99440407753
• MDL: MFCD11100178
• CID: 822060
• PubChem ID: 44181859
• Update Time: 2025-06-29

2-Iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-(trifluoromethyl)pyridine
• 2-(trifluoromethyl)-6-iodopyridine
• 2-(trifluoromethyl)-6-iodopyridine&nbsp
• DTXSID90657724
• DB-031369
• DS-0807
• AKOS015853151
• 100366-74-3
• AC-29133
• AB63085
• Pyridine, 2-iodo-6-(trifluoromethyl)-
• SCHEMBL12153223
• MFCD11100178

• MDL： MFCD11100178
• Inchi： 1S/C6H3F3IN/c7-6(8,9)4-2-1-3-5(10)11-4/h1-3H
• InChI Key： OTYFTJSGVQORLS-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 272.92600
• Monoisotopic Mass: 272.92623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.974
• Boiling Point: 206 ºC
• Flash Point: 79 ºC
• PSA: 12.89000
• LogP: 2.70500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Iodo-6-(trifluoromethyl)pyridine

Introduction to 2-Iodo-6-(trifluoromethyl)pyridine (CAS No. 100366-74-3)

2-Iodo-6-(trifluoromethyl)pyridine, a compound with the chemical formula C₆H₃F₃IN₂, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound is characterized by the presence of an iodine atom at the 2-position and a trifluoromethyl group at the 6-position of a pyridine ring. The combination of these functional groups makes it a versatile building block for synthesizing more complex molecules, particularly in drug discovery and development.

The CAS number 100366-74-3 uniquely identifies this compound and ensures consistency in its referencing across scientific literature and industrial applications. The iodo-pyridine core structure is particularly valuable due to its reactivity, which allows for further functionalization through various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed additions.

One of the most notable applications of 2-Iodo-6-(trifluoromethyl)pyridine is in the synthesis of biologically active compounds. The trifluoromethyl group is a key structural feature that enhances the metabolic stability and binding affinity of molecules, making it highly sought after in medicinal chemistry. Recent studies have highlighted its role in developing novel antiviral and anticancer agents.

In recent years, there has been a growing interest in fluorinated compounds due to their unique physicochemical properties. The trifluoromethyl moiety, in particular, has been extensively studied for its ability to modulate drug efficacy and pharmacokinetics. For instance, compounds incorporating this group often exhibit improved bioavailability and resistance to enzymatic degradation. This has led to an increased demand for high-quality intermediates like 2-Iodo-6-(trifluoromethyl)pyridine.

The iodo-pyridine scaffold also plays a crucial role in the development of agrochemicals. Pyridine derivatives are widely used as active ingredients in pesticides and herbicides due to their ability to interact with biological targets at low concentrations. The presence of an iodine atom at the 2-position provides a handle for further chemical modifications, enabling the synthesis of tailored agrochemicals with enhanced performance.

Advances in synthetic methodologies have further expanded the utility of 2-Iodo-6-(trifluoromethyl)pyridine. Modern techniques such as palladium-catalyzed cross-coupling reactions have made it possible to introduce diverse functional groups at specific positions on the pyridine ring with high precision. This has opened up new avenues for drug discovery, allowing researchers to explore novel molecular architectures.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating the iodo-pyridine core into kinase inhibitors, researchers can design molecules that selectively target specific kinases, thereby reducing side effects and improving therapeutic outcomes.

The pharmaceutical industry has also leveraged 2-Iodo-6-(trifluoromethyl)pyridine for developing antiviral drugs. The structural features of this compound allow it to interact with viral enzymes and proteins, inhibiting viral replication. Recent studies have demonstrated its effectiveness in synthesizing inhibitors for RNA viruses, which are known for their rapid mutation rates and resistance to existing treatments.

In conclusion, 2-Iodo-6-(trifluoromethyl)pyridine (CAS No. 100366-74-3) is a valuable intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an ideal candidate for synthesizing complex molecules with enhanced biological activity. As research continues to uncover new therapeutic targets and synthetic strategies, the demand for high-quality intermediates like this compound is expected to grow.